Cas no 1806340-91-9 (2-(4-Acetylbenzo[d]oxazol-2-yl)acetonitrile)

• Product Name: 2-(4-Acetylbenzo[d]oxazol-2-yl)acetonitrile
• CAS No: 1806340-91-9
• MF: C₁₁H₈N₂O₂
• MW: 200.193422317505
• CID: 4818923
• Update Time: 2025-06-07

2-(4-Acetylbenzo[d]oxazol-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Acetylbenzo[d]oxazole-2-acetonitrile
• 2-(4-Acetylbenzo[d]oxazol-2-yl)acetonitrile

• Inchi： 1S/C11H8N2O2/c1-7(14)8-3-2-4-9-11(8)13-10(15-9)5-6-12/h2-4H,5H2,1H3
• InChI Key： UQGOXSYQQXIFRP-UHFFFAOYSA-N
• SMILES： O1C(CC#N)=NC2C(C(C)=O)=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 1.1
• Topological Polar Surface Area: 66.9

Additional information on 2-(4-Acetylbenzo[d]oxazol-2-yl)acetonitrile

Comprehensive Overview of 2-(4-Acetylbenzo[d]oxazol-2-yl)acetonitrile (CAS No. 1806340-91-9)

2-(4-Acetylbenzo[d]oxazol-2-yl)acetonitrile (CAS No. 1806340-91-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This heterocyclic compound features a benzo[d]oxazole core, which is functionalized with an acetyl group at the 4-position and an acetonitrile moiety at the 2-position. Its unique structure makes it a valuable intermediate for synthesizing bioactive molecules and advanced materials. Researchers are particularly interested in its potential applications in drug discovery, fluorescence probes, and organic electronics.

The growing demand for high-performance organic compounds has placed 2-(4-Acetylbenzo[d]oxazol-2-yl)acetonitrile in the spotlight. Recent studies highlight its role in developing small-molecule inhibitors for targeted therapies, a hot topic in precision medicine. Additionally, its electron-withdrawing properties make it suitable for designing organic semiconductors, aligning with the surge in interest for flexible electronics and sustainable energy solutions. Users searching for "benzo[d]oxazole derivatives" or "acetonitrile-based intermediates" often encounter this compound due to its versatility.

From a synthetic chemistry perspective, CAS No. 1806340-91-9 is synthesized via multistep organic reactions, including cyclization and acylation. Its purity and stability are critical for downstream applications, prompting discussions on "optimized synthesis routes" and "analytical characterization techniques." Analytical methods such as HPLC, NMR, and mass spectrometry are commonly employed to ensure quality. These aspects resonate with researchers seeking "reliable synthetic protocols" or "structural elucidation" of similar compounds.

In the context of green chemistry, there is increasing scrutiny on the environmental impact of chemical synthesis. 2-(4-Acetylbenzo[d]oxazol-2-yl)acetonitrile is no exception, with queries like "eco-friendly synthesis of heterocycles" gaining traction. Innovations such as catalyst-free reactions or solvent-free conditions are being explored to enhance its sustainability profile. This aligns with broader industry trends toward reducing carbon footprints in chemical manufacturing.

Another area of interest is the compound's potential in optoelectronic applications. Its conjugated system and luminescent properties make it a candidate for OLEDs (organic light-emitting diodes) and sensors. Searches for "organic luminescent materials" or "fluorescent markers" often lead to derivatives of this compound. The rise of wearable technology and smart displays further amplifies its relevance in cutting-edge research.

In summary, 2-(4-Acetylbenzo[d]oxazol-2-yl)acetonitrile (CAS No. 1806340-91-9) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and optoelectronics. Its structural features and functional groups enable diverse modifications, catering to evolving industrial and academic needs. As research progresses, this compound is poised to play a pivotal role in addressing challenges in healthcare, energy, and environmental sustainability.